Cas no 1806976-79-3 (5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1806976-79-3
• MF: C₈H₇BrClF₂NO
• MW: 286.501087427139
• CID: 4808712
• Update Time: 2025-06-14

5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C8H7BrClF2NO/c9-6-2-13-7(8(11)12)5(3-14)4(6)1-10/h2,8,14H,1,3H2
• InChI Key： ZIEZIURIGJRBIW-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)F)C(CO)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol

Comprehensive Overview of 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1806976-79-3)

5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1806976-79-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine, chloromethyl, and difluoromethyl functional groups, has garnered attention for its potential role in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity or stability in various environments.

The compound’s molecular formula, C₈H₇BrClF₂NO, reflects its complex yet balanced chemical composition. Its pyridine core serves as a foundational scaffold in medicinal chemistry, often utilized in the synthesis of inhibitors, ligands, and intermediates. The presence of difluoromethyl groups is notable, as fluorinated compounds are increasingly sought after for their metabolic stability and lipophilicity—properties critical in modern drug design. This aligns with current trends in the pharmaceutical industry, where fluorinated compounds and heterocyclic building blocks are frequently searched topics in scientific databases.

In agrochemical applications, 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol may serve as a precursor for developing novel pesticides or herbicides. The chloromethyl moiety offers a reactive site for further functionalization, enabling the creation of derivatives with tailored properties. Given the growing demand for sustainable and efficient crop protection solutions, this compound’s potential aligns with industry priorities, such as green chemistry and low-environmental-impact agrochemicals—topics frequently discussed in academic and industrial forums.

From a synthetic chemistry perspective, the compound’s bromine substituent facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. This versatility makes it a valuable intermediate in organic synthesis, particularly for researchers exploring C-H functionalization or late-stage diversification strategies. These methodologies are currently trending in synthetic organic chemistry, as evidenced by their prominence in recent publications and conference proceedings.

Analytical characterization of 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise identification and quality control, which are essential for reproducibility in research and industrial applications. The compound’s stability under various conditions is also a subject of interest, as it influences storage, handling, and scalability—key considerations for manufacturers and researchers alike.

In the context of intellectual property, CAS No. 1806976-79-3 has been referenced in several patents, highlighting its utility in proprietary formulations. This underscores its commercial relevance, particularly in sectors prioritizing innovative chemical entities and patentable intermediates. As the pharmaceutical and agrochemical industries continue to evolve, compounds like this are likely to remain at the forefront of research and development efforts.

Environmental and safety profiles of 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol are also critical considerations. While it is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during handling. This aligns with broader industry movements toward responsible chemical management and occupational safety, which are increasingly emphasized in global regulatory frameworks.

In summary, 5-Bromo-4-(chloromethyl)-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1806976-79-3) represents a multifaceted compound with promising applications across multiple scientific disciplines. Its structural features, synthetic utility, and alignment with contemporary research trends make it a subject of ongoing interest. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to advancements in pharmaceuticals, agrochemicals, and beyond.